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Compound of Interest

Compound Name: EPZ011989

Cat. No.: B607350 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of

EPZ011989, a potent and selective EZH2 inhibitor used in cancer research. Adherence to

these guidelines is essential to mitigate risks and ensure compliance with safety regulations.

It is imperative to note that while this document provides comprehensive guidance, all

laboratory personnel must consult their institution's specific safety data sheets (SDS) and

chemical hygiene plan, and adhere to local, state, and federal regulations for hazardous waste

disposal. The information presented here is intended to supplement, not replace, institutional

protocols.

EPZ011989: Key Safety and Handling Data
A summary of the pertinent data for EPZ011989 is provided below to inform disposal

procedures.
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Property Data

Chemical Name EPZ011989

CAS Number 1598383-40-4

Molecular Formula C₃₅H₅₁N₅O₄

Appearance Solid powder

Solubility Soluble in DMSO, not in water.[1]

Storage
Short term (days to weeks): 0 - 4°C. Long term

(months to years): -20°C.[1]

Shipping Condition
Shipped under ambient temperature as a non-

hazardous chemical.[1]

Known Hazards

While not explicitly detailed in the provided

search results, as a potent bioactive compound,

it should be handled with care, assuming

potential toxicity. For research use only, not for

human or veterinary use.[1][2]

Step-by-Step Disposal Protocol for EPZ011989
The following protocol outlines the recommended procedure for the disposal of EPZ011989
waste, including pure compound, contaminated labware, and solutions.

1. Waste Identification and Segregation:

Solid Waste: Collect any unused or expired EPZ011989 powder in its original container or a

clearly labeled, sealed container. This is considered hazardous chemical waste.

Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that have

come into direct contact with EPZ011989 should be collected in a designated, labeled

hazardous waste container.

Liquid Waste: Solutions containing EPZ011989, including stock solutions in DMSO and

experimental media, must be collected in a designated, leak-proof, and clearly labeled
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hazardous waste container. Do not mix with aqueous waste streams given its insolubility in

water.[1]

2. Waste Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "EPZ011989," and the primary solvent (e.g., DMSO).

Container Integrity: Use containers that are compatible with the waste type. For DMSO

solutions, a chemically resistant plastic or glass container is appropriate. Ensure containers

are kept closed except when adding waste.

Segregation: Store the EPZ011989 waste stream separately from other incompatible waste

types to prevent accidental reactions.[3][4]

3. Disposal Procedure:

Pure Compound (Solid): Unused or expired solid EPZ011989 should not be disposed of in

the regular trash or down the drain. It must be collected for hazardous waste pickup by your

institution's Environmental Health and Safety (EHS) department.

Solutions (in DMSO): Collect all solutions containing EPZ011989 in a designated waste

container. Do not attempt to neutralize or treat the waste in the lab. The container should be

sent for incineration or other approved disposal methods through your EHS office.

Contaminated Labware: Place all contaminated disposables in a designated solid hazardous

waste container for collection by EHS.

4. Decontamination of Non-Disposable Items:

Glassware and other reusable equipment that have been in contact with EPZ011989 should

be decontaminated. A common procedure involves rinsing with a suitable solvent (such as

ethanol or isopropanol) that can dissolve the compound, followed by a thorough wash with

soap and water. The initial solvent rinse must be collected as hazardous waste.

5. Emergency Spill Procedures:
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In case of a spill, evacuate the immediate area.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,

and chemical-resistant gloves.

For a small spill of the solid compound, carefully sweep it up, avoiding dust generation, and

place it in a sealed container for hazardous waste disposal.

For a liquid spill (in DMSO), absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial spill pillows). Collect the absorbed material into a sealed

container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning

materials as hazardous waste.

Report all spills to your laboratory supervisor and EHS department.

EPZ011989 Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of EPZ011989 and associated waste materials.
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Caption: Workflow for the safe disposal of EPZ011989 waste.
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By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of EPZ011989, contributing to a secure research environment and protecting our

ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. caymanchem.com [caymanchem.com]

3. vumc.org [vumc.org]

4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

To cite this document: BenchChem. [Navigating the Safe Disposal of EPZ011989 in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607350#epz011989-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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